Cas no 1187582-58-6 (5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole)

• Product Name: 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
• CAS No: 1187582-58-6
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 2094175
• PubChem ID: 66524323
• Update Time: 2025-06-14

5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
• AS-50938
• 5-bromo-1-(oxan-2-yl)-1H-pyrazole
• P11511
• 5-bromo-1-(oxan-2-yl)pyrazole
• SB11404
• SCHEMBL18758225
• 1187582-58-6
• CS-0054030
• AKOS015966637
• 958-671-9
• MFCD12913903
• MXB58258

• Inchi： 1S/C8H11BrN2O/c9-7-4-5-10-11(7)8-3-1-2-6-12-8/h4-5,8H,1-3,6H2
• InChI Key： CVHYIERLKZMAPH-UHFFFAOYSA-N
• SMILES： BrC1=CC=NN1C1CCCCO1

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27Ų

Additional information on 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole

Comprehensive Overview of 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole (CAS No. 1187582-58-6)

5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole (CAS No. 1187582-58-6) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative, protected by a tetrahydropyran (THP) group, serves as a critical intermediate in the synthesis of biologically active molecules. Its unique structural features, including the bromine substituent and the THP-protecting group, make it a valuable building block for drug discovery and material science applications.

The compound’s molecular formula, C₈H₁₁BrN₂O, and its molecular weight of 231.09 g/mol, highlight its suitability for modular synthetic strategies. Researchers often explore 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex architectures. The THP group enhances the compound’s stability during synthetic transformations, a feature highly sought after in modern organic chemistry.

In recent years, the demand for pyrazole derivatives has surged due to their prevalence in FDA-approved drugs and agrochemicals. A trending topic in the scientific community is the development of sustainable synthetic methodologies, and 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole aligns perfectly with this focus. Its efficient synthesis and functional group compatibility make it a candidate for green chemistry applications, such as catalyst-free reactions or solvent-free conditions.

Another hot topic is the role of halogenated compounds in medicinal chemistry. The bromine atom in 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole facilitates selective bond formation, enabling the creation of targeted therapeutics. This aligns with the growing interest in precision medicine and personalized drug design, where researchers seek compounds with high selectivity and minimal off-target effects.

From an industrial perspective, CAS No. 1187582-58-6 is often discussed in the context of scalable synthesis and cost-effective production. Companies are increasingly optimizing routes to produce such intermediates at scale, driven by the demand for high-purity building blocks. Analytical techniques like HPLC and NMR are routinely employed to ensure the compound meets stringent quality standards, a critical factor for regulatory compliance.

The compound’s applications extend beyond pharmaceuticals. In material science, 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole is explored for its potential in designing organic electronic materials, such as OLEDs or conductive polymers. Its electron-rich pyrazole core and bromine substituent offer tunable electronic properties, a key requirement for next-generation materials.

Frequently asked questions about 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole include its storage conditions (typically 2-8°C under inert atmosphere), solubility (common organic solvents like DCM or THF), and handling precautions (standard laboratory practices). These details are crucial for researchers integrating the compound into their workflows.

In summary, 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole (CAS No. 1187582-58-6) is a multifaceted compound with broad utility in cutting-edge research. Its alignment with trends like green chemistry, precision medicine, and advanced materials ensures its continued relevance in scientific and industrial arenas.